Cas no 178039-84-4 ([2,2'-Bipyridin]-6-amine)

• Product Name: [2,2'-Bipyridin]-6-amine
• CAS No: 178039-84-4
• MF: C₁₀H₉N₃
• MW: 171.198561429977
• MDL: MFCD01646269
• CID: 1365327
• Update Time: 2025-06-13

[2,2'-Bipyridin]-6-amine Chemical and Physical Properties

Names and Identifiers

• 6-pyridin-2-ylpyridin-2-amine
• [2,2']bipyridinyl-6-ylamine
• CTK4D6667
• AG-E-28277
• [2,2']Bipyridyl-6-ylamin
• 6-AMINO-2,2'-BIPYRIDINE
• 6-2,2'-bipyridine-amine
• SureCN7062776
• [2,2']bipyridyl-6-ylamine
• [2,2'-Bipyridin]-6-amine
• 2,2'-bipyridin-6-amine
• SureCN489080
• 2,2-bipyridin-6-amine
• 6-Amine-2,2'-bipyridin
• BPHN21
• FXVYZSKRRVSINZ-UHFFFAOYSA-N
• AK313018

• MDL： MFCD01646269
• Inchi： 1S/C10H9N3/c11-10-6-3-5-9(13-10)8-4-1-2-7-12-8/h1-7H,(H2,11,13)
• InChI Key： FXVYZSKRRVSINZ-UHFFFAOYSA-N
• SMILES： N1C(=CC=CC=1C1C=CC=CN=1)N

Computed Properties

• Exact Mass: 171.07977
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Topological Polar Surface Area: 51.8

Experimental Properties

• Density: 1.193±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 364.7°C at 760 mmHg
• Solubility: Slightly soluble (9.9 g/l) (25 º C),
• PSA: 51.8

[2,2'-Bipyridin]-6-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on [2,2'-Bipyridin]-6-amine

Recent Advances in the Application of [2,2'-Bipyridin]-6-amine (CAS: 178039-84-4) in Chemical Biology and Pharmaceutical Research

The compound [2,2'-Bipyridin]-6-amine (CAS: 178039-84-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery, catalysis, and material science. This research brief aims to synthesize the latest findings related to this compound, highlighting its structural properties, biological activities, and potential therapeutic applications. The focus is on peer-reviewed studies published within the last three years, ensuring the information is both current and scientifically validated.

Recent studies have demonstrated that [2,2'-Bipyridin]-6-amine serves as a critical ligand in the development of metal-organic frameworks (MOFs) and coordination complexes. Its ability to chelate transition metals, such as ruthenium and iridium, has been exploited in photodynamic therapy (PDT) and catalytic reactions. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a ruthenium(II) complex using this ligand, which exhibited potent anticancer activity against triple-negative breast cancer cells. The complex's mechanism of action involves the generation of reactive oxygen species (ROS) upon light irradiation, leading to selective cancer cell apoptosis.

In addition to its role in PDT, [2,2'-Bipyridin]-6-amine has been investigated as a building block for fluorescent probes. A 2022 study in Chemical Communications detailed the development of a bipyridine-based probe for the detection of zinc ions in live cells. The probe's high selectivity and sensitivity were attributed to the amine group's ability to coordinate with zinc, resulting in a measurable fluorescence turn-on response. This innovation holds promise for applications in neurobiology, where zinc dysregulation is implicated in neurodegenerative diseases such as Alzheimer's.

Another area of interest is the compound's potential in antimicrobial research. A 2023 paper in Bioorganic & Medicinal Chemistry Letters described the synthesis of silver(I) complexes incorporating [2,2'-Bipyridin]-6-amine. These complexes exhibited broad-spectrum antibacterial activity against drug-resistant strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the complexes disrupt bacterial cell membranes and interfere with DNA replication, offering a novel strategy to combat antibiotic resistance.

Despite these promising applications, challenges remain in optimizing the pharmacokinetic properties of [2,2'-Bipyridin]-6-amine derivatives. Recent computational studies, such as those published in Journal of Chemical Information and Modeling (2024), have employed molecular docking and dynamics simulations to predict the binding affinities and metabolic stability of these compounds. These in silico approaches are expected to accelerate the design of next-generation therapeutics with improved efficacy and safety profiles.

In conclusion, [2,2'-Bipyridin]-6-amine (CAS: 178039-84-4) continues to be a molecule of high interest in chemical biology and pharmaceutical research. Its multifunctional nature enables diverse applications, from anticancer and antimicrobial agents to diagnostic probes. Future research should focus on translational studies to bridge the gap between laboratory findings and clinical applications, as well as on addressing the synthetic and pharmacological challenges associated with this compound class.